Cas no 1420968-76-8 (2-(Methylthio)-4-(piperazin-1-yl)pyrimidine hydrochloride)

• Product Name: 2-(Methylthio)-4-(piperazin-1-yl)pyrimidine hydrochloride
• CAS No: 1420968-76-8
• MF: C₉H₁₅ClN₄S
• MW: 246.760198831558
• CID: 2167643
• Update Time: 2023-08-05

2-(Methylthio)-4-(piperazin-1-yl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-4-(piperazin-1-yl)pyrimidine hydrochloride

• Inchi： 1S/C9H14N4S.ClH/c1-14-9-11-3-2-8(12-9)13-6-4-10-5-7-13;/h2-3,10H,4-7H2,1H3;1H
• InChI Key： XIVBADFQRMIBSC-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1=NC=CC(=N1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 66.4